Cas no 857283-71-7 (tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• CAS No: 857283-71-7
• MF: C₁₀H₁₅IN₂O₂
• MW: 322.142774820328
• CID: 717708
• PubChem ID: 7537494
• Update Time: 2025-10-15

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylicacid, 4-iodo-3,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-iodo-3,5-dimethylpyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 4-iodo-3,5-dimethyl-, 1,1-dimethylethyl ester
• MS-22261
• J-524713
• DB-010479
• DTXSID40428724
• tert-Butyl4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• SCHEMBL3086177
• 857283-71-7

• MDL： MFCD08271887
• Inchi： 1S/C10H15IN2O2/c1-6-8(11)7(2)13(12-6)9(14)15-10(3,4)5/h1-5H3
• InChI Key： BUHPTZHNAXELNA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)=C(I)C(C)=N1

Computed Properties

• Exact Mass: 322.01800
• Monoisotopic Mass: 322.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.58
• Melting Point: 56 °C
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.58
• PSA: 44.12000
• LogP: 2.88770

tert-Butyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Security Information

• Storage Condition：2-8°C